Cas no 2998-83-6 (D-Allocystathionine)

• Product Name: D-Allocystathionine
• CAS No: 2998-83-6
• MF: C₇H₁₄N₂O₄S
• MW: 222.262060642242
• CID: 825504
• Update Time: 2026-04-29

D-Allocystathionine Chemical and Physical Properties

Names and Identifiers

• D-Allocystathionine
• CYSTATHIONINE, D-
• D-CYSTATHIONINE
• (2R,2'R)-cystathionine

Computed Properties

• Exact Mass: 222.06700

Experimental Properties

• Melting Point: >260°C (dec.)
• PSA: 151.94000
• LogP: 0.33410

Additional information on D-Allocystathionine

D-Allocystathionine: A Comprehensive Overview of its Chemical Properties, Biological Significance, and Recent Research Applications

D-Allocystathionine, a derivative of the amino acid cysteine, is a compound with significant interest in the field of chemical biology and pharmaceutical research. With a CAS number of 2998-83-6, this molecule has garnered attention for its unique structural features and potential therapeutic applications. This article provides an in-depth exploration of D-Allocystathionine, delving into its chemical properties, biological roles, and the latest advancements in research that highlight its importance.

The molecular structure of D-Allocystathionine is characterized by a thiol group and an amino group, making it a versatile intermediate in various biochemical pathways. Its stereochemistry, specifically the D-form, distinguishes it from L-Allocystathionine, which has different metabolic fates and biological activities. The presence of a sulfur atom in its backbone contributes to its reactivity, enabling participation in redox reactions and disulfide bond formation, which are crucial for protein stabilization and enzyme function.

In recent years, D-Allocystathionine has been studied for its potential role in neuroprotection and antioxidant therapy. Research indicates that this compound may help mitigate oxidative stress by scavenging reactive oxygen species (ROS) and maintaining the redox balance within cells. Studies have shown promising results in models of neurodegenerative diseases, where D-Allocystathionine has demonstrated the ability to protect neuronal cells from damage caused by oxidative stress and inflammation.

Moreover, D-Allocystathionine has been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. Preclinical studies suggest that D-Allocystathionine can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), thereby reducing the production of pro-inflammatory cytokines. These findings make D-Allocystathionine a promising candidate for developing novel anti-inflammatory therapies.

The compound's potential in cancer therapy is another area of active investigation. By inducing apoptosis and inhibiting proliferation in cancer cells, D-Allocystathionine has shown promise as an adjuvant treatment alongside conventional chemotherapy. Its ability to selectively target cancer cells while sparing healthy tissues makes it an attractive option for further development. Additionally, its role in enhancing the efficacy of other chemotherapeutic agents by reducing drug resistance is being explored in clinical trials.

Recent advancements in synthetic chemistry have enabled more efficient production methods for D-Allocystathionine, making it more accessible for research purposes. Techniques such as enzymatic synthesis and chiral resolution have improved the purity and yield of this compound, facilitating its use in both academic and industrial settings. These advancements are crucial for expanding the scope of research applications and ensuring the availability of high-quality D-Allocystathionine for therapeutic development.

The biological significance of D-Allocystathionine extends beyond its direct therapeutic effects. It plays a role in metabolic pathways, contributing to the synthesis of essential biomolecules such as glutathione (GSH), which is vital for detoxification and immune function. By influencing these pathways, D-Allocystathionine can indirectly impact overall health and disease prevention. This multifaceted role underscores its importance as a research subject in metabolic medicine.

In conclusion, D-Allocystathionine (CAS no. 2998-83-6) is a compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features, coupled with its biological activities, make it a valuable tool for investigating neuroprotection, anti-inflammation, cancer therapy, and metabolic health. The latest research findings highlight its potential as a therapeutic agent and underscore the need for further exploration into its mechanisms of action. As synthetic methods improve and new applications are discovered, D-Allocystathionine is poised to play an increasingly significant role in the development of novel treatments for various diseases.